Cas no 460999-79-5 (2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 460999-79-5
• MF: C₁₇H₁₂N₄O₃S₂
• MW: 384.432180404663
• CID: 6545691
• Update Time: 2025-07-21

2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• 2-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-phenylthiazol-2-yl)acetamide
• Acetamide, 2-[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]-N-(4-phenyl-2-thiazolyl)-

• Inchi： 1S/C17H12N4O3S2/c22-14(10-26-17-21-20-15(24-17)13-7-4-8-23-13)19-16-18-12(9-25-16)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,19,22)
• InChI Key： JDIHYNRTHOAGOE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CSC1=NN=C(C2=CC=CO2)O1

Additional information on 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 460999-79-5 and Product Name: 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

Compound with the CAS number 460999-79-5 and the product name 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a furan moiety, an oxadiazole ring, and a thiazole scaffold, which collectively contribute to its unique chemical properties and biological relevance.

The furan component in the molecular structure is known for its ability to participate in various chemical reactions, making it a valuable scaffold for drug design. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. In particular, the presence of a 5-(furan-2-yl)-1,3,4-oxadiazol unit in this compound suggests potential interactions with biological targets that could modulate cellular processes. The oxadiazole ring is another critical feature, often found in bioactive molecules due to its stability and ability to engage in hydrogen bonding interactions.

The N-(4-phenyl-1,3-thiazol-2-yl)acetamide moiety further enhances the compound's pharmacological profile. The phenyl group introduces lipophilicity, while the thiazole ring contributes to both metabolic stability and binding affinity to biological receptors. This combination of structural elements makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing oxadiazole and thiazole rings often exhibit potent interactions with enzymes and receptors involved in disease pathways. For instance, derivatives of these heterocycles have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The specific arrangement of atoms in 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide may confer unique properties that make it particularly effective against certain targets.

In vitro studies have begun to explore the pharmacological effects of this compound. Initial experiments suggest that it may possess inhibitory activity against specific enzymes or receptors relevant to human health. The sulfanyl group at the 2-position of the oxadiazole ring is particularly noteworthy, as it can influence both the solubility and reactivity of the molecule. This feature may be exploited to optimize drug delivery systems or enhance bioavailability.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. By analyzing large datasets of known bioactive compounds, computational models can predict new structures with desirable properties. The molecular features of 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(4-phenyl-1,3-thiazol-2-y l)acetamide, including its heterocyclic core and functional groups, align well with patterns observed in successful drugs.

Future research directions include synthesizing analogs of this compound to evaluate structural modifications that could improve its biological activity or reduce potential side effects. Techniques such as high-throughput screening and X-ray crystallography will be instrumental in elucidating its mechanism of action at a molecular level. Additionally, exploring its interaction with biological membranes could provide insights into how it might be transported within cells or interact with cellular machinery.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound with CAS No. 460999-79-5 exemplifies how innovative molecular design can lead to discoveries with significant medical implications. As research progresses, it is expected that more derivatives will be synthesized and tested for their therapeutic potential.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. Each new molecule adds valuable data points that refine our understanding of how structure influences function at a biochemical level. This knowledge is essential for designing drugs that are not only effective but also safe and well-tolerated by patients.

In conclusion,2-{5-(furan - 2 - yl)-1 , 3 , 4 - oxadiazol - 2 - ylsulfanyl}-N-(4 - phenyl - 1 , 3 - thiazol - 2 - yl)acetamide represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation using both experimental and computational approaches.